N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide
Overview
Description
N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide, also known as ABT-639, is a novel and selective T-type calcium channel blocker. It has been studied for its potential therapeutic applications in a variety of diseases, including epilepsy, neuropathic pain, and hypertension.
Mechanism of Action
N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide selectively blocks T-type calcium channels, which are involved in the regulation of neuronal excitability and neurotransmitter release. By blocking these channels, N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide reduces the influx of calcium ions into neurons, leading to a decrease in neuronal excitability and neurotransmitter release. This mechanism of action is thought to underlie N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide's anticonvulsant, analgesic, and antihypertensive effects.
Biochemical and Physiological Effects:
N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide has been shown to have a number of biochemical and physiological effects. In animal studies, N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide has been shown to reduce the frequency and duration of seizures, suggesting its potential as an anticonvulsant agent. It has also been shown to reduce pain behaviors in animal models of neuropathic pain, suggesting its potential as an analgesic agent. Additionally, N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide has been shown to reduce blood pressure in animal models of hypertension, suggesting its potential as an antihypertensive agent.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide is its selectivity for T-type calcium channels, which allows for more targeted and specific effects compared to non-selective calcium channel blockers. However, one limitation of N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide is its limited bioavailability, which may limit its effectiveness in vivo. Additionally, more research is needed to fully understand the potential side effects and long-term safety of N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide.
Future Directions
There are several potential future directions for research on N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide. One area of focus could be on its potential as a novel therapeutic agent for neuropathic pain. Additionally, further studies could explore the potential use of N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide in combination with other medications for the treatment of epilepsy or hypertension. Finally, more research is needed to fully understand the long-term safety and potential side effects of N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide, particularly in humans.
Scientific Research Applications
N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide has been shown to have anticonvulsant, analgesic, and antihypertensive effects. It has also been studied for its potential to treat neuropathic pain, a type of chronic pain that is often difficult to treat with currently available medications. N-[4-(aminosulfonyl)phenyl]-2-(4-benzyl-1-piperidinyl)acetamide has been shown to reduce pain behaviors in animal models of neuropathic pain, suggesting its potential as a novel therapeutic agent for this condition.
properties
IUPAC Name |
2-(4-benzylpiperidin-1-yl)-N-(4-sulfamoylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3S/c21-27(25,26)19-8-6-18(7-9-19)22-20(24)15-23-12-10-17(11-13-23)14-16-4-2-1-3-5-16/h1-9,17H,10-15H2,(H,22,24)(H2,21,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COTQWWHDFYIQER-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)CC(=O)NC3=CC=C(C=C3)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-benzylpiperidin-1-yl)-N-(4-sulfamoylphenyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.